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Compound of Interest

Compound Name: H-Pro-Phe-Gly-Lys-OH

Cat. No.: B1336596

Essential Safety and Handling Guide for H-Pro-
Phe-Gly-Lys-OH

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling the tetrapeptide H-Pro-Phe-Gly-Lys-OH. The
following procedures are designed to ensure the safe handling and disposal of this compound
in a laboratory setting.

Physical and Chemical Properties

A summary of the key quantitative data for H-Pro-Phe-Gly-Lys-OH is presented below. This
information is critical for safe handling and storage.

Property Value
Molecular Formula C22H33N505[1]
Molecular Weight 447.5 g/mol [1]
White powder (Assumed based on similar
Appearance ]
peptides)[2]
Storage Temperature Recommended -20 °CJ[2]
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Operational Plan: Step-by-Step Handling
Procedures

Adherence to the following procedural steps is mandatory to minimize risk and ensure a safe

laboratory environment.

1. Engineering Controls and Preparation:

Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of
the powder.

Ensure that safety showers and eyewash stations are readily accessible and have been
recently tested.

Prepare all necessary equipment and reagents before handling the peptide to minimize
movement and potential for spills.

. Personal Protective Equipment (PPE):
Eye Protection: Wear chemical safety goggles to protect against accidental splashes.[2][3]

Hand Protection: Chemical-resistant gloves, such as nitrile gloves, are required to prevent
skin contact.[3][4]

Body Protection: A standard laboratory coat should be worn to protect clothing and skin.[3]

Respiratory Protection: For handling larger quantities or when there is a risk of generating
dust, an appropriate respirator should be worn.[2]

. Weighing and Reconstitution:

When weighing the lyophilized powder, do so quickly in an area with minimal air currents to
prevent dispersal.

For reconstitution, slowly add the desired solvent to the vial containing the peptide to avoid
splashing.
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4. Experimental Use:

» Handle all solutions containing H-Pro-Phe-Gly-Lys-OH with the same level of precaution as
the solid form.

» Avoid direct contact with the skin and eyes. In case of contact, rinse the affected area
thoroughly with water.[2]

Disposal Plan

Proper disposal of H-Pro-Phe-Gly-Lys-OH and associated materials is essential to prevent
environmental contamination and ensure regulatory compliance.

Solid Waste:

o Place excess solid peptide and any contaminated weighing paper or consumables into a
clearly labeled, sealed container for chemical waste.

Liquid Waste:

o Collect all solutions containing the peptide in a designated, sealed waste container.

Contaminated PPE:

o Dispose of used gloves and other contaminated disposable PPE in the appropriate
chemical waste stream.

Final Disposal:

o All waste materials should be disposed of through an approved chemical waste disposal
service, following all local, state, and federal regulations. One recommended method is to
dissolve or mix the material with a combustible solvent and burn it in a chemical
incinerator equipped with an afterburner and scrubber.[2]

Emergency Procedures

 Inhalation: If inhaled, move the individual to fresh air. If breathing is difficult, seek medical
attention.[2]
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» Skin Contact: In case of skin contact, imnmediately wash the affected area with plenty of
water.[2]

» Eye Contact: If the peptide comes into contact with the eyes, rinse cautiously with water for
several minutes. Remove contact lenses if present and easy to do. Continue rinsing and
seek medical attention.[2]

 Ingestion: If swallowed, rinse the mouth with water. Do not induce vomiting. Seek medical
advice.[2]

Workflow for Safe Handling of H-Pro-Phe-Gly-Lys-
OH
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Caption: Workflow for the safe handling of H-Pro-Phe-Gly-Lys-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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